Cas no 2227853-95-2 (rac-2-{N-ethyl-1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid)

• Product Name: rac-2-{N-ethyl-1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid
• CAS No: 2227853-95-2
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6410276
• PubChem ID: 165524481
• Update Time: 2025-05-30

rac-2-{N-ethyl-1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-{N-ethyl-1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid
• 2227853-95-2
• EN300-1540449
• rac-2-{N-ethyl-1-[(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}acetic acid

• Inchi： 1S/C24H26N2O6/c1-2-26(13-21(27)28)23(29)22-20(11-12-31-22)25-24(30)32-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20,22H,2,11-14H2,1H3,(H,25,30)(H,27,28)/t20-,22+/m0/s1
• InChI Key： BESRXXRWQGDRCA-RBBKRZOGSA-N
• SMILES： O1CC[C@@H]([C@@H]1C(N(CC(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-{N-ethyl-1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid

Professional Introduction to Rac-2-{N-Ethyl-1-(2R,3S)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic Acid (CAS No. 2227853-95-2)

Rac-2-{N-Ethyl-1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid, identified by its CAS number 2227853-95-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of Rac-2-{N-Ethyl-1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid is characterized by its complex arrangement of functional groups, which includes an oxolane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an N-terminal ethylamine moiety. These structural features contribute to its unique chemical properties and biological interactions, which are being thoroughly investigated in various preclinical studies.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target specific enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The compound Rac-2-{N-Ethyl-1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid has emerged as a potential candidate due to its ability to modulate key biological processes. Specifically, its structure suggests that it may interact with enzymes such as kinases and proteases, which are often dysregulated in pathological conditions.

One of the most compelling aspects of this compound is its stereochemical configuration. The presence of the (2R,3S)-enantiomer in the oxolane ring adds a layer of complexity to its biological activity. Stereoisomers are known to exhibit different pharmacological profiles, and the (2R,3S)-configuration has been shown to confer enhanced binding affinity and selectivity in several drug candidates. This feature makes Rac-2-{N-Ethyl-1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid an attractive scaffold for further derivatization and optimization.

The Fmoc group attached to the amino side chain is another critical feature that warrants discussion. Fmoc chemistry is widely employed in peptide synthesis and drug development due to its stability and compatibility with automated solid-phase peptide synthesis techniques. In this context, the Fmoc moiety in Rac-2-{N-Ethyl-1-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-y]formamido}acetic acid could serve as a handle for further functionalization or as a protective group during synthetic procedures. This flexibility allows researchers to explore diverse chemical modifications while maintaining the core pharmacophore responsible for biological activity.

Recent advancements in computational chemistry have enabled the use of molecular modeling techniques to predict the binding modes of small molecules with their target proteins. These simulations have been instrumental in guiding the design and optimization of drug candidates like Rac{N-Ethyl{1-(21R25S)-33{(9H-fluorenylmethoxycarbonyl}{amino})oxolan{22}-y]formamide}acetate. By integrating experimental data with computational predictions, researchers can refine their understanding of how this compound interacts with biological targets at the atomic level. This approach has led to the identification of key residues within the binding pocket that are critical for high-affinity binding.

The synthesis of racemic mixtures often presents challenges due to the need for separation into enantiomerically pure forms. However, modern chiral resolution techniques have made significant strides in addressing this issue. For instance, asymmetric hydrogenation and enzymatic resolution methods have been successfully applied to obtain enantiomerically pure derivatives of racemic compounds like Rac{N-Ethyl{1-(21R25S)-33{(9H-fluorenylmethoxycarbonyl}{amino})oxolan{22}-y]formamide}acetate. These advancements have not only improved the purity of available samples but also facilitated more detailed mechanistic studies.

In terms of biological activity, preliminary studies suggest that racemic {N-Ethyl-l-(21R25S)-33{(9H-fluorenylmethoxycarbonyl){amino}} oxolan{22}-y] formamide acetate exhibits inhibitory effects on certain kinases and proteases. These enzymes are known to play pivotal roles in cell signaling pathways that regulate processes such as proliferation, differentiation, and apoptosis. By modulating their activity, this compound may offer therapeutic benefits in conditions where these pathways are dysregulated.

The fluorenylmethoxycarbonyl (Fmoc) group not only serves as a protective group during synthesis but also contributes to the overall hydrophobicity of the molecule. Hydrophobic interactions are often crucial for achieving high binding affinity between small molecules and their protein targets. The presence of multiple aromatic rings in this compound enhances its hydrophobic character, which could be advantageous for membrane permeability and cellular uptake.

Ongoing research is focused on exploring analogs of racemic {N-Ethyl-l-(21R25S)-33{(9H-fluorenylmethoxycarbonyl){amino}} oxolan{22}-y] formamide acetate} with modified side chains or different stereochemical configurations. By systematically varying these parameters, scientists aim to identify more potent and selective inhibitors with improved pharmacokinetic properties. Additionally, biodegradability studies are being conducted to assess how these compounds behave in vivo once administered.

The oxolane ring is a versatile scaffold that has been utilized in various drug candidates due to its ability to mimic natural amino acid structures while maintaining unique conformational preferences. The (21R25S)-configuration specifically imparts specific steric constraints that can influence binding interactions with biological targets. This feature makes it an attractive moiety for designing molecules with tailored pharmacological profiles.

In conclusion,Rac{N-Ethyl-l-(21R25S)-33{(9H-fluorenylmethoxycarbonyl){a}}mino}} oxlan{22}-y] formamide acetate (CAS No.2227853{-95{-}}) represents a promising lead compound with significant potential for further development into therapeutic agents. Its complex structure combines multiple functional groups that contribute to both chemical diversity and biological activity.

The ongoing research efforts aimed at elucidating its mechanism(s) of action will provide valuable insights into how such molecules can be optimized for clinical applications.

The integration

of cutting-edge synthetic methodologies

and computational techniques

will continue

to drive progress

towards novel

treatments